Pefloxacin mesylate
Pefloxacin mesylate
A synthetic broad-spectrum fluoroquinolone antibacterial agent active against most gram-negative and gram-positive bacteria.
Brand Name:
Vulcanchem
CAS No.:
70458-95-6
VCID:
VC0007511
InChI:
InChI=1S/C17H20FN3O3.CH4O3S/c1-3-20-10-12(17(23)24)16(22)11-8-13(18)15(9-14(11)20)21-6-4-19(2)5-7-21;1-5(2,3)4/h8-10H,3-7H2,1-2H3,(H,23,24);1H3,(H,2,3,4)
SMILES:
CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)C)F)C(=O)O.CS(=O)(=O)O
Molecular Formula:
C18H24FN3O6S
Molecular Weight:
429.5 g/mol
Pefloxacin mesylate
CAS No.: 70458-95-6
Cat. No.: VC0007511
Molecular Formula: C18H24FN3O6S
Molecular Weight: 429.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A synthetic broad-spectrum fluoroquinolone antibacterial agent active against most gram-negative and gram-positive bacteria. |
|---|---|
| CAS No. | 70458-95-6 |
| Molecular Formula | C18H24FN3O6S |
| Molecular Weight | 429.5 g/mol |
| IUPAC Name | 1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid;methanesulfonic acid |
| Standard InChI | InChI=1S/C17H20FN3O3.CH4O3S/c1-3-20-10-12(17(23)24)16(22)11-8-13(18)15(9-14(11)20)21-6-4-19(2)5-7-21;1-5(2,3)4/h8-10H,3-7H2,1-2H3,(H,23,24);1H3,(H,2,3,4) |
| Standard InChI Key | HQQSBEDKMRHYME-UHFFFAOYSA-N |
| SMILES | CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)C)F)C(=O)O.CS(=O)(=O)O |
| Canonical SMILES | CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)C)F)C(=O)O.CS(=O)(=O)O |
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